Cas no 101596-89-8 (1(3H)-Isobenzofuranone, 3-(2,4,6-trimethylphenyl)-)

• Product Name: 1(3H)-Isobenzofuranone, 3-(2,4,6-trimethylphenyl)-
• CAS No: 101596-89-8
• MF: C₁₇H₁₆O₂
• MW: 252.307744979858
• CID: 1129902
• PubChem ID: 71332624
• Update Time: 2025-04-20

1(3H)-Isobenzofuranone, 3-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-(2,4,6-trimethylphenyl)-
• 3-(2,4,6-trimethylphenyl)-3H-2-benzofuran-1-one
• 101596-89-8
• 3-Mesitylisobenzofuran-1(3H)-one
• DTXSID90761032
• 3-(2,4,6-Trimethylphenyl)-2-benzofuran-1(3H)-one

• Inchi： 1S/C17H16O2/c1-10-8-11(2)15(12(3)9-10)16-13-6-4-5-7-14(13)17(18)19-16/h4-9,16H,1-3H3
• InChI Key： RXLGUWLUGZQJNK-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C1C1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 252.11508
• Monoisotopic Mass: 252.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3